Cas no 899981-10-3 (3-methyl-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide)

• Product name: 3-methyl-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide
• CAS No: 899981-10-3
• MF: C₂₃H₂₄N₆O₃
• MW: 432.475064277649
• CID: 5491853

3-methyl-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]-4-nitrobenzamide
• 3-methyl-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide

• Inchi： 1S/C23H24N6O3/c1-16-14-18(6-8-21(16)29(31)32)23(30)24-19-5-3-4-17(15-19)20-7-9-22(26-25-20)28-12-10-27(2)11-13-28/h3-9,14-15H,10-13H2,1-2H3,(H,24,30)
• InChI Key： HBHCBEFEKUMREA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(N3CCN(C)CC3)C=C2)=C1)(=O)C1=CC=C([N+]([O-])=O)C(C)=C1

Additional information on 3-methyl-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}-4-nitrobenzamide

Comprehensive Overview of 3-methyl-N-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}-4-nitrobenzamide (CAS No. 899981-10-3)

The compound 3-methyl-N-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}-4-nitrobenzamide (CAS No. 899981-10-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its intricate molecular structure featuring a pyridazine core linked to a methylpiperazine moiety and a nitrobenzamide group, this compound is a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique pharmacophore, which may contribute to interactions with specific biological targets.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The structural attributes of 3-methyl-N-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}-4-nitrobenzamide suggest it could play a role in targeting signaling pathways implicated in various diseases. For instance, the presence of the 4-methylpiperazin-1-yl group is often associated with enhanced solubility and bioavailability, making it a valuable scaffold in medicinal chemistry.

One of the most frequently searched questions in scientific databases revolves around the synthetic routes and optimization strategies for compounds like CAS No. 899981-10-3. Researchers are keen to understand how modifications to the pyridazin-3-yl or nitrobenzamide components could influence binding affinity or selectivity. Additionally, the compound's potential as a proteolysis-targeting chimera (PROTAC) component has sparked curiosity, given the growing popularity of this technology in degrading disease-causing proteins.

From a commercial perspective, 3-methyl-N-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}-4-nitrobenzamide is often discussed in the context of high-throughput screening (HTS) libraries. Its structural complexity and modular design make it a candidate for fragment-based drug discovery. Laboratories specializing in custom synthesis and contract research frequently highlight such compounds to address unmet needs in oncology and neurology.

Environmental and regulatory considerations are also critical when working with CAS No. 899981-10-3. While the compound is not classified as hazardous, proper handling protocols are essential to ensure safety in laboratory settings. The scientific community emphasizes the importance of structure-activity relationship (SAR) studies to minimize off-target effects and improve therapeutic indices.

In summary, 3-methyl-N-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}-4-nitrobenzamide represents a promising avenue for interdisciplinary research. Its combination of a heterocyclic backbone and functionalized aromatic systems offers versatility in drug design, aligning with contemporary trends in personalized medicine and computational chemistry. As the field evolves, this compound may emerge as a cornerstone in developing next-generation therapeutics.